Cas no 2087889-86-7 (4-Bromo-2-chlorodibenzo[b,d]furan)

• Product Name: 4-Bromo-2-chlorodibenzo[b,d]furan
• CAS No: 2087889-86-7
• MF: C₁₂H₆BrClO
• MW: 281.532441616058
• MDL: MFCD32669938
• CID: 4710766
• PubChem ID: 118438783
• Update Time: 2025-06-30

4-Bromo-2-chlorodibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chlorodibenzo[b,d]furan
• C1=C(C=C2C(=C1Br)OC1=C2C=CC=C1)Cl
• 2087889-86-7
• BS-53515
• 4-Bromo-2-chlorodibenzofuran
• SY284597
• 6-bromo-4-chloro-8-oxatricyclo[7.4.0.0?,?]trideca-1(13),2,4,6,9,11-hexaene
• 6-bromo-4-chloro-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• AT33025
• SCHEMBL17166654
• MFCD32669938

• MDL： MFCD32669938
• Inchi： 1S/C12H6BrClO/c13-10-6-7(14)5-9-8-3-1-2-4-11(8)15-12(9)10/h1-6H
• InChI Key： GTKMDPKQBVDGOY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC1C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 279.92906 g/mol
• Monoisotopic Mass: 279.92906 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.53
• XLogP3: 5
• Topological Polar Surface Area: 13.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 4-Bromo-2-chlorodibenzo[b,d]furan

4-Bromo-2-chlorodibenzo[b,d]furan: A Comprehensive Overview

4-Bromo-2-chlorodibenzo[b,d]furan, also known by its CAS number 2087889-86-7, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound belongs to the family of dibenzo-furan derivatives, which are known for their unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at specific positions on the dibenzo-furan framework imparts distinct chemical and physical characteristics, making it a valuable compound for various applications.

The synthesis of 4-Bromo-2-chlorodibenzo[b,d]furan typically involves multi-step organic reactions, often leveraging the principles of Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further optimizing the production process.

In terms of applications, dibenzo[b,d]furan derivatives like this compound are widely studied for their potential in optoelectronic devices. Their unique electronic properties, including high electron mobility and strong absorption in the visible spectrum, make them promising candidates for organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating bromine and chlorine substituents can significantly enhance the device performance by tuning the energy levels and improving charge transport properties.

Beyond optoelectronics, 4-Bromo-2-chlorodibenzo[b,d]furan has shown potential in medicinal chemistry. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug discovery. Researchers have investigated its ability to interact with specific biological targets, such as enzymes or receptors, potentially leading to novel therapeutic agents.

The environmental impact of synthesizing and using such compounds is another area of active research. Scientists are exploring greener synthetic methods to minimize waste and reduce the use of hazardous reagents. Additionally, studies on the biodegradation pathways of dibenzo-furan derivatives are underway to ensure their safe integration into industrial applications.

In conclusion, 4-Bromo-2-chlorodibenzo[b,d]furan stands as a testament to the ongoing advancements in organic chemistry. Its versatile structure and tunable properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.